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Compound of Interest

Compound Name: Pinacolone

Cat. No.: B1678379 Get Quote

An In-depth Technical Guide to Pinacolone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of pinacolone (3,3-dimethyl-2-

butanone), a significant ketone in organic chemistry. It details its chemical and physical

properties, synthesis methodologies, key reactions, and applications, with a focus on its

relevance in research and drug development.

Chemical Identity and Properties
Pinacolone, systematically named 3,3-dimethylbutan-2-one, is a colorless to light yellow liquid

recognized by its characteristic peppermint or camphor-like odor[1][2]. It is an unsymmetrical

ketone that serves as a crucial intermediate in the synthesis of various fine chemicals[3][4].

Molecular Formula: C₆H₁₂O[1][3]

CAS Number: 75-97-8[1][3]

The quantitative physical and chemical properties of pinacolone are summarized in the table

below.
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Property Value References

Molecular Weight 100.16 g/mol [1][3]

Appearance Colorless, clear liquid [1][2][3]

Odor Peppermint or camphor-like [1][2]

Density 0.801 g/cm³ at 25 °C [2][5]

Melting Point -52.5 °C [1][2]

Boiling Point 103 to 106 °C [2]

Flash Point 23 °C (75 °F) [1][6]

Refractive Index 1.396 at 20 °C [3][5]

Water Solubility 2.44 g/100 mL at 15 °C [6][7]

Solubility
Soluble in ethanol, ether,

acetone
[1][6]

Vapor Pressure 33 hPa at 20 °C [5]

Synthesis of Pinacolone
The most classic and well-known method for synthesizing pinacolone is the pinacol

rearrangement, a reaction first described by Wilhelm Rudolph Fittig in 1860[8][9]. This method

involves the acid-catalyzed rearrangement of pinacol (2,3-dimethyl-2,3-butanediol)[2][9].

Industrially, other methods are also employed, such as the ketonization of pivalic acid and

acetic acid over metal oxide catalysts or the hydrolysis of 4,4,5-trimethyl-1,3-dioxane[2].

This protocol describes the laboratory-scale synthesis of pinacolone from pinacol hydrate

using sulfuric acid as a catalyst.

Materials:

Pinacol hydrate

Concentrated sulfuric acid (H₂SO₄)
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Anhydrous sodium sulfate (Na₂SO₄) or calcium chloride (CaCl₂)

Distillation apparatus

Separatory funnel

Erlenmeyer flask

Procedure:

In a round-bottom flask suitable for distillation, add 15 mL of water and then carefully and

slowly add 10 mL of concentrated sulfuric acid[10].

Add 6 grams of pinacol hydrate to the dilute acid solution in the flask[10].

Set up the apparatus for simple distillation and heat the mixture. The pinacolone will co-

distill with water[11].

Continue the distillation until the upper organic layer (pinacolone) in the receiving flask

ceases to increase in volume[11].

Transfer the distillate to a separatory funnel and separate the aqueous layer from the organic

layer (pinacolone).

Dry the collected pinacolone layer over an anhydrous drying agent like anhydrous sodium

sulfate or calcium chloride[10][11].

Perform a final fractional distillation of the dried liquid to obtain purified pinacolone, which

boils at approximately 103–107 °C[11]. The yield is typically in the range of 65-72%[11].
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Caption: Workflow for the synthesis and purification of pinacolone.

Chemical Reactivity and Signaling Pathways
The reactivity of pinacolone is characterized by its ketone functional group and the α-methyl

group. The carbonyl group can undergo typical reactions like hydrogenation and reductive

amination, while the α-methyl group is available for condensation reactions[2][6].

The pinacol rearrangement is a classic example of a 1,2-rearrangement that proceeds through

a carbocation intermediate. Understanding this mechanism is fundamental for organic

chemists.

Protonation: An acid catalyst protonates one of the hydroxyl groups of pinacol, making it a

good leaving group (water)[8].

Carbocation Formation: The protonated hydroxyl group departs as a water molecule, forming

a stable tertiary carbocation[8].
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1,2-Methyl Shift: A methyl group from the adjacent carbon migrates to the positively charged

carbon. The driving force for this step is the formation of a more stable, resonance-stabilized

oxonium ion[9].

Deprotonation: A water molecule removes a proton from the oxygen atom, regenerating the

acid catalyst and yielding the final product, pinacolone[8].
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Caption: Mechanism of the Pinacol-Pinacolone rearrangement.

Applications in Drug Development and
Agrochemicals
Pinacolone is a vital building block in the synthesis of pharmaceuticals and agrochemicals. Its

derivatives exhibit a wide range of biological activities.

Fungicides and Pesticides: It is a precursor for numerous triazole pesticides, including

triadimefon, paclobutrazol, uniconazole, and metribuzin[2][3][6]. For example, triadimefon,

used to control fungal diseases in agriculture, can be synthesized from pinacolone[4][8].

Pharmaceuticals: Pinacolone is an intermediate in the production of various drugs. It is used

in the synthesis of the anticonvulsant stiripentol, the antihypertensive drug pinacidil, and the

antifungal vibunazole[2][8]. Its derivatives are also investigated for antibacterial, antiviral, and

antituberculous activities[5][6].

Safety and Handling
Pinacolone is a flammable liquid and should be handled with appropriate safety precautions.

Handling: Use in a well-ventilated area, with spark-proof tools and explosion-proof

equipment. Ground and bond containers when transferring material. Avoid contact with skin,

eyes, and clothing[12][13].

Storage: Store in a cool, dry, well-ventilated area designated for flammables. Keep

containers tightly closed and away from heat, sparks, and open flames[3][14].

Personal Protective Equipment (PPE): Wear chemical splash goggles, appropriate protective

gloves, and protective clothing to prevent skin exposure[12][13].

Hazards: Pinacolone is harmful if swallowed and may cause skin, eye, and respiratory tract

irritation[12][13]. It is classified as a Schedule 3 compound under the Chemical Weapons

Convention due to its relation to the synthesis of the nerve agent Soman[2].
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This guide provides essential technical information for professionals working with pinacolone,

highlighting its properties, synthesis, and critical role as a chemical intermediate. Adherence to

safety protocols is crucial when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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